Cas no 127179-70-8 (4-O-Demethylkadsurenin D)

• Product Name: 4-O-Demethylkadsurenin D
• CAS No: 127179-70-8
• MF: C₂₀H₂₂O₅
• MW: 342.385686397552
• CID: 1080685
• PubChem ID: 631132
• Update Time: 2025-08-05

4-O-Demethylkadsurenin D Chemical and Physical Properties

Names and Identifiers

• 4-O-Demethylkadsurenin D
• [ "" ]
• (6-endo,7-exo)-(±4-O-DeMethylkadsurenin D
• )-7-(4-Hydroxy-3-methoxyphenyl)-3-methoxy-6-methyl-5-(2-propenyl)bicyclo[3.2.1]oct-3-ene-2,8-dione
• (6-endo,7-exo)-(±)-7-(4-Hydroxy-3-methoxyphenyl)-3-methoxy-6-methyl-5-(2-propenyl)bicyclo[3.2.1]oct-3-ene-2,8-dione
• Bicyclo[3.2.1]oct-3-ene-2,8-dione, 7-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6-methyl-5-(2-propenyl)-, [1R-(6-exo,7-endo)]-
• 4-O-Demethylisokadsurenin D
• 89104-59-6
• WDPDGHCWVZXPFP-UHFFFAOYSA-N
• 127179-70-8
• 5-Allyl-7-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6-methylbicyclo[3.2.1]oct-3-ene-2,8-dione #
• 7-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6-methyl-5-prop-2-enylbicyclo[3.2.1]oct-3-ene-2,8-dione
• AKOS032962653
• (1S,5S,6R,7R)-7-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6-methyl-5-prop-2-enylbicyclo[3.2.1]oct-3-ene-2,8-dione

• Inchi： 1S/C20H22O5/c1-5-8-20-10-15(25-4)18(22)17(19(20)23)16(11(20)2)12-6-7-13(21)14(9-12)24-3/h5-7,9-11,16-17,21H,1,8H2,2-4H3/t11-,16+,17-,20-/m1/s1
• InChI Key： WDPDGHCWVZXPFP-GLRCHQFTSA-N
• SMILES： O=C1[C@H]2C(C(=C[C@]1(CC=C)[C@H](C)[C@H]2C1C=CC(=C(C=1)OC)O)OC)=O

Computed Properties

• Exact Mass: 342.14700
• Monoisotopic Mass: 342.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 519.7±50.0 °C at 760 mmHg
• Flash Point: 184.0±23.6 °C
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 72.83000
• LogP: 2.99490
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-O-Demethylkadsurenin D Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-O-Demethylkadsurenin D

4-O-Demethylkadsurenin D: A Comprehensive Overview

4-O-Demethylkadsurenin D (CAS No. 127179-70-8) is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound, belonging to the class of flavonoids, is isolated from various plant sources, particularly those known for their medicinal properties. Recent studies have highlighted its potential as a bioactive agent with applications in drug discovery and nutraceuticals.

The chemical structure of 4-O-Demethylkadsurenin D is characterized by a unique arrangement of aromatic rings and hydroxyl groups, which contribute to its antioxidant and anti-inflammatory properties. Researchers have employed advanced spectroscopic techniques, such as NMR and MS, to elucidate its structure comprehensively. These studies have provided insights into the stereochemistry and functional groups present in the molecule, paving the way for further pharmacological evaluations.

One of the most promising aspects of 4-O-Demethylkadsurenin D is its biological activity. Recent experiments have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as COX-2 and NF-κB, making it a potential candidate for treating inflammatory diseases. Additionally, preliminary studies suggest that this compound may exhibit antitumor activity by inducing apoptosis in cancer cells while sparing normal cells, a property that is highly desirable in anticancer therapeutics.

The isolation and characterization of 4-O-Demethylkadsurenin D have been made possible through innovative extraction techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These methods ensure the purity and stability of the compound, which are critical for accurate biological testing. Furthermore, the use of computational chemistry tools has allowed researchers to predict the compound's interactions with various biological targets, enhancing our understanding of its mechanism of action.

From an application perspective, 4-O-Demethylkadsurenin D holds immense potential in the development of novel therapeutic agents. Its antioxidant properties make it a viable candidate for combating oxidative stress-related disorders, such as neurodegenerative diseases and cardiovascular conditions. Moreover, its anti-inflammatory effects could be harnessed to develop safer and more effective anti-inflammatory drugs with fewer side effects compared to conventional treatments.

In conclusion, 4-O-Demethylkadsurenin D (CAS No. 127179-70-8) represents a significant advancement in natural product research. With its unique chemical structure, diverse biological activities, and promising therapeutic potential, this compound is poised to play a pivotal role in future drug development. Continued research into its mechanisms of action and clinical applications will undoubtedly unlock new avenues for treating a wide range of human ailments.